2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide

• IUPAC Name: 2-(3,5-dicyclopropylpyrazol-1-yl)ethanimidamide
• InChI: InChI=1S/C11H16N4/c12-11(13)6-15-10(8-3-4-8)5-9(14-15)7-1-2-7/h5,7-8H,1-4,6H2,(H3,12,13)
• InChI Key: LLNPSDDAYQLMNY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2CC(=N)N)C3CC3
• Molecular Formula: C11H16N4
• Molecular Weight: 204.27 g/mol

Description

2-(3,5-Dicyclopropyl-1H-pyrazol-1-yl)acetimidamide, also known as DCPPA, is a cyclic organic compound found in many different types of compounds. It is a nitrogen-containing heterocyclic compound that contains a five-membered ring with two nitrogen atoms and one oxygen atom. DCPPA has a variety of applications in scientific research.

Scientific Research Applications

2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide has a variety of applications in scientific research. It is a useful synthetic intermediate for the preparation of a range of compounds, including biologically active molecules, such as inhibitors of cell proliferation and apoptosis. It is also used as a ligand for the preparation of coordination complexes. Additionally, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide has been used in the synthesis of new catalysts for the synthesis of polymers.

Mechanism Of Action

The mechanism of action of 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide is not well understood. However, it is believed that 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide binds to certain proteins in the cell, which then triggers a cascade of biochemical events that lead to the desired effect. For example, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide has been shown to bind to certain proteins involved in cell proliferation and apoptosis, which then triggers the cell to undergo these processes.

Biochemical And Physiological Effects

2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in certain cell types. Additionally, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide has been shown to modulate the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. Furthermore, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide has been shown to have anti-inflammatory and antioxidant effects.

Advantages And Limitations For Lab Experiments

The use of 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide in lab experiments has several advantages and limitations. One advantage is that 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide is a relatively inexpensive chemical that is readily available. Additionally, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide is relatively stable and can be stored for long periods of time. However, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide can be toxic in high concentrations and should only be used in well-ventilated areas. Additionally, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide is not soluble in water and must be dissolved in organic solvents.

Future Directions

There are several potential future directions for the use of 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide in scientific research. One potential direction is the development of new drugs or drug candidates that utilize 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide as an active ingredient. Additionally, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide could be used to develop new catalysts for the synthesis of polymers or other materials. Furthermore, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide could be used to develop new methods for the synthesis of biologically active molecules. Finally, 2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)acetimidamide could be used to develop new methods for the detection and quantification of metabolites or other molecules.